Cas no 63226-13-1 (3,3'-Carbonylbis(7-diethylaminocoumarin))

• Product Name: 3,3'-Carbonylbis(7-diethylaminocoumarin)
• CAS No: 63226-13-1
• MF: C₂₇H₂₈N₂O₅
• MW: 460.5216
• MDL: MFCD00050047
• CID: 959307
• PubChem ID: 253660989
• Update Time: 2025-05-20

3,3'-Carbonylbis(7-diethylaminocoumarin) Chemical and Physical Properties

Names and Identifiers

• 3,3'-carbonylbis(7-diethylaminocoumarin)
• 7-(diethylamino)-3-[7-(diethylamino)-2-oxochromene-3-carbonyl]chromen-2-one
• 3,3'-carbonylbis[7-(diethylamino)-2H-chromen-2-one]
• 3,3'-carbonylbis<7-(diethylamino)coumarin>
• 3,3'-carbonyldis[7-(diethylamino)-2H-1-benzopyran-2-one]
• 7-(diethylamino)-3-{[7-(diethylamino)-2-oxochromen-3-yl]carbonyl}chromen-2-one
• 7,7'-bis-(diethylamino)-3,3'-carbonyldicoumarin
• 2H-1-Benzopyran-2-one, 3,3'-carbonylbis[7-(diethylamino)-
• 3,3'-carbonylbis(7-(diethylamino)-2h-chromen-2-one)
• 2H-1-Benzopyran-2-one, 3,3'-carbonylbis(7-(diethylamino)-
• Oprea1_102751
• SBB059261
• STK295906
• F19145
• AS-64550
• SR-01000631356-1
• CCG-41266
• SCHEMBL51872
• 3,3 inverted exclamation mark -Carbonyl-bis(7-diethylaminocoumarin)
• 63226-13-1
• CS-0313945
• DTXSID6069799
• 7-(Diethylamino)-3-(6-(diethylamino)-2-oxo-2h-chromene-3-carbonyl)-2h-chromen-2-one
• MFCD00050047
• SANIRTQDABNCHF-UHFFFAOYSA-N
• AKOS001649258
• 1ST164188
• C3107
• 7-(diethylamino)-3-[7-(diethylamino)-2-oxo-2H-chromene-3-carbonyl]-2H-chromen-2-one
• EU-0042327
• 3,3'-Carbonylbis(7-diethylaminocoumarin)

• MDL： MFCD00050047
• Inchi： 1S/C27H28N2O5/c1-5-28(6-2)19-11-9-17-13-21(26(31)33-23(17)15-19)25(30)22-14-18-10-12-20(29(7-3)8-4)16-24(18)34-27(22)32/h9-16H,5-8H2,1-4H3
• InChI Key： SANIRTQDABNCHF-UHFFFAOYSA-N
• SMILES： O1C(C(C(C2C(=O)OC3C([H])=C(C([H])=C([H])C=3C=2[H])N(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H])=O)=C([H])C2C([H])=C([H])C(=C([H])C1=2)N(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 460.20000
• Monoisotopic Mass: 460.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.4
• Topological Polar Surface Area: 76.2

Experimental Properties

• Color/Form: Not available
• Density: 1.2310 (rough estimate)
• Melting Point: 214 °C
• Boiling Point: 565.35°C (rough estimate)
• Refractive Index: 1.5300 (estimate)
• PSA: 83.97000
• LogP: 4.82280
• Solubility: Not available
• λmax: 456(EtOH)(lit.)

3,3'-Carbonylbis(7-diethylaminocoumarin) Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： 24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3,3'-Carbonylbis(7-diethylaminocoumarin)

Introduction to Compound CAS No. 63226-13-1: 3,3'-Carbonylbis(7-diethylaminocoumarin)

The compound with CAS No. 63226-13-1, commonly referred to as 3,3'-Carbonylbis(7-diethylaminocoumarin), is a highly specialized chemical entity that has garnered significant attention in the fields of fluorescence spectroscopy and optoelectronic materials. This compound is a derivative of coumarin, a well-known fluorophore, and its structure incorporates two coumarin moieties connected via a carbonyl group. The presence of diethylamine substituents at the 7-position of each coumarin ring imparts unique electronic and photophysical properties to the molecule.

Recent studies have highlighted the exceptional fluorescence properties of 3,3'-Carbonylbis(7-diethylaminocoumarin), particularly in the context of its application as a fluorescent probe for sensing various analytes. The molecule exhibits strong fluorescence emission in the visible region, making it an ideal candidate for use in bioimaging applications. Researchers have demonstrated that this compound can serve as a sensitive probe for detecting metal ions such as copper(II) and zinc(II), which are critical in biological systems.

The synthesis of CAS No. 63226-13-1 involves a multi-step process that typically begins with the preparation of diethylamino-substituted coumarin derivatives. The key step in the synthesis is the coupling reaction between two coumarin units via a carbonyl bridge, which can be achieved through various methods such as nucleophilic acyl substitution or condensation reactions. The optimization of reaction conditions has been a focus of recent studies to improve the yield and purity of the final product.

In terms of physical properties, 3,3'-Carbonylbis(7-diethylaminocoumarin) is characterized by its high molar absorptivity and quantum yield, which are essential for its application in fluorescence-based assays. The molecule also exhibits excellent solubility in organic solvents, facilitating its use in various analytical techniques. Furthermore, its photostability has been evaluated under different conditions, revealing its suitability for long-term applications in harsh environments.

The application of CAS No. 63226-13-1 extends beyond fluorescence sensing. Recent advancements have explored its potential as an optoelectronic material in organic light-emitting diodes (OLEDs) and solar cells. The ability to tune the electronic properties of this compound by modifying its substituents has opened new avenues for its integration into advanced optoelectronic devices.

In conclusion, 3,3'-Carbonylbis(7-diethylaminocoumarin) (CAS No. 63226-13-1) is a versatile compound with promising applications in fluorescence sensing, bioimaging, and optoelectronics. Its unique chemical structure and favorable photophysical properties make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new functionalities and applications for this compound, it is poised to play an increasingly important role in both academic research and industrial applications.